Cas no 431046-87-6 (2-(4-tert-Butylphenoxy)propanoyl chloride)

• Product Name: 2-(4-tert-Butylphenoxy)propanoyl chloride
• CAS No: 431046-87-6
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• MDL: MFCD11940855
• CID: 3511830
• PubChem ID: 10444343
• Update Time: 2025-04-21

2-(4-tert-Butylphenoxy)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• PROPANOYL CHLORIDE, 2-[4-(1,1-DIMETHYLETHYL)PHENOXY]-
• 2-(4-tert-butylphenoxy)propanoyl chloride
• BBL014881
• VS-04674
• MFCD11940855
• AKOS005173225
• 431046-87-6
• STL197290
• ALBB-011237
• H26258
• 2-(4-tert-Butylphenoxy)propanoyl chloride

• MDL： MFCD11940855
• Inchi： 1S/C13H17ClO2/c1-9(12(14)15)16-11-7-5-10(6-8-11)13(2,3)4/h5-9H,1-4H3
• InChI Key： BYCKTHKLECXCHD-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(OC1=CC=C(C(C)(C)C)C=C1)C

Computed Properties

• Exact Mass: 240.0917075Da
• Monoisotopic Mass: 240.0917075Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes